Cas no 2227842-65-9 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227842-65-9
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 6019273
• PubChem ID: 165807488
• Update Time: 2025-06-13

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227842-65-9
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454822

• Inchi： 1S/C21H23NO6/c1-26-16-8-15(9-17(10-16)27-2)18-11-22(12-19(18)20(23)24)21(25)28-13-14-6-4-3-5-7-14/h3-10,18-19H,11-13H2,1-2H3,(H,23,24)/t18-,19+/m0/s1
• InChI Key： SXYOSRGVLQHDQL-RBUKOAKNSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 385.15253745g/mol
• Monoisotopic Mass: 385.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

Research Brief on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227842-65-9)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2227842-65-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the role of this pyrrolidine derivative as a versatile building block for the construction of complex pharmacophores. Its unique structural features, including the chiral centers at positions 3 and 4 of the pyrrolidine ring and the presence of electron-rich dimethoxyphenyl and benzyloxycarbonyl groups, make it an attractive scaffold for the development of novel therapeutic agents. Researchers have successfully employed this compound in the synthesis of protease inhibitors and modulators of protein-protein interactions, demonstrating its broad applicability in medicinal chemistry.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry described an improved asymmetric synthesis route that significantly enhanced the yield and enantiomeric purity of the target compound. The researchers utilized a chiral auxiliary-mediated cyclization strategy, followed by selective functionalization of the pyrrolidine core, achieving an overall yield of 78% with >99% ee for the desired stereoisomer.

The biological evaluation of derivatives stemming from this compound has revealed promising pharmacological activities. Particularly noteworthy is its application in the development of selective kinase inhibitors, where the dimethoxyphenyl moiety has been shown to contribute to enhanced binding affinity and selectivity. Molecular docking studies have demonstrated that this scaffold can effectively occupy the ATP-binding pocket of various kinases while maintaining favorable pharmacokinetic properties.

From a drug discovery perspective, the compound's structural flexibility allows for diverse modifications at multiple positions, enabling medicinal chemists to fine-tune physicochemical properties and biological activities. Recent patent applications have disclosed novel analogs derived from this scaffold that exhibit improved metabolic stability and oral bioavailability, addressing some of the challenges associated with pyrrolidine-based therapeutics.

Looking forward, researchers anticipate that rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid will continue to play a pivotal role in the development of new chemical entities targeting various disease pathways. Ongoing investigations are exploring its potential in the treatment of neurodegenerative disorders and inflammatory conditions, where its ability to modulate multiple biological targets could prove particularly valuable. The compound's CAS number (2227842-65-9) has become increasingly prominent in chemical databases and research publications, reflecting its growing importance in the field.